Cas no 2548986-66-7 (2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2548986-66-7
• MF: C₁₇H₁₅FN₄O
• MW: 310.325606584549
• CID: 5311042
• PubChem ID: 154854058
• Update Time: 2025-05-19

2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide
• F6789-2395
• AKOS040730379
• 2548986-66-7
• 2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C17H15FN4O/c18-13-5-1-11(2-6-13)9-19-17(23)14-7-8-16-20-15(12-3-4-12)10-22(16)21-14/h1-2,5-8,10,12H,3-4,9H2,(H,19,23)
• InChI Key： ICXHILLLYLFUHS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C1C=CC2N(C=C(C3CC3)N=2)N=1)=O

Computed Properties

• Exact Mass: 310.12298928g/mol
• Monoisotopic Mass: 310.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.30±0.46(Predicted)

Additional information on 2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide

Introduction to 2-Cyclopropyl-N-[(4-Fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2548986-66-7)

2-Cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide, a compound with the CAS number 2548986-66-7, is a novel chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopropyl and fluorophenyl substituents, contribute to its distinct pharmacological profile.

The development and study of 2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide have been driven by its potential as a lead compound for the treatment of various diseases. Recent research has focused on elucidating its mechanism of action, pharmacokinetic properties, and safety profile. This compound has shown promising results in preclinical studies, particularly in models of neurological disorders and cancer.

In terms of its chemical structure, 2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide is characterized by a central imidazopyridazine core with a cyclopropyl group attached to the 2-position and an N-substituted (4-fluorophenyl)methyl group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyclopropyl moiety is known for its strain energy and unique electronic effects, which can influence the compound's reactivity and binding affinity. The fluorine atom in the (4-fluorophenyl) substituent enhances the lipophilicity and metabolic stability of the molecule.

The biological activity of 2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide has been extensively studied in various in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent inhibitory activity against specific enzymes and receptors involved in disease pathways. For instance, it has been shown to inhibit the activity of certain kinases that play a crucial role in cell proliferation and survival. Additionally, it has demonstrated neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is well-absorbed after oral administration and shows good brain penetration, which is essential for its potential use in treating neurological disorders. Furthermore, it has a reasonable half-life and low toxicity profile, making it a promising candidate for further development.

In addition to its potential therapeutic applications, 2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide has been explored as a tool compound in academic research. Its unique structure and biological activity make it a valuable probe for studying the mechanisms underlying various disease processes. Researchers have used this compound to investigate signaling pathways involved in cell growth, differentiation, and apoptosis. The insights gained from these studies can contribute to the development of new therapeutic strategies.

The safety profile of 2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide is an important consideration for its clinical translation. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety in human use. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in patients with specific diseases.

In conclusion, 2-cyclopropyl-N-[(4-fluorophenyl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2548986-66-7) represents a promising candidate for further development as a therapeutic agent. Its unique chemical structure and favorable biological properties make it an attractive target for both academic research and pharmaceutical development. Continued investigation into its mechanism of action, pharmacokinetics, and safety will be crucial for realizing its full potential in treating various diseases.